Cas no 108534-47-0 (4-(tert-Butyldimethylsiloxy)phenol)

4-(tert-Butyldimethylsiloxy)phenol structure
108534-47-0 structure
Product Name:4-(tert-Butyldimethylsiloxy)phenol
CAS No:108534-47-0
MF:C12H20O2Si
MW:224.37150478363
MDL:MFCD06200713
CID:128052
PubChem ID:597388
Update Time:2025-09-18

4-(tert-Butyldimethylsiloxy)phenol Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
    • 4-(TERT-BUTYLDIMETHYLSILYLOXY)PHENOL9&
    • 4-(t-Butyldimethylsiloxy)Phenol
    • 4-(tert-Butyldimethylsiloxy)phenol
    • 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]Phenol
    • 4-([tert-Butyl(dimethyl)silyl]oxy)phenol
    • 4-{[tert-butyl(dimethyl)silyl]oxy}phenol
    • 4-(t-Butyldimethylsilyloxy)Phenol
    • 4-[tert-butyl(dimethyl)silyl]oxyphenol
    • 4-(TERT-BUTYLDIMETHYLSILYLOXY)PHENOL 9&
    • 4-(tert-butyl-dimethyl-silanyloxy)-phenol
    • 4-[(tert-butyldimethylsilyl)oxy]phenol
    • MFCD06200713
    • SCHEMBL173365
    • Phenol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
    • H11433
    • Mono-(Tert-Butyldimethylsilyl)Hydroquinone
    • 4-(tert-butyldimethylsilyloxy)-phenol
    • C12H20O2Si
    • DTXSID20344498
    • 4-((tert-butyldimethylsilyl)oxy)phenol
    • AKOS025294064
    • AS-62046
    • Hydroquinone, TBDMS derivative
    • 4-(tert-Butyldimethylsiloxy)phenol, 97%
    • EN300-1721354
    • 4-([tert-Butyl(dimethyl)silyl]oxy)phenol #
    • 4-((t-butyldimethylsilyl)oxy)phenol
    • 4-(tert-butyldimethylsilyloxy)phenol
    • 4-tert-butyldimethylsilyloxyphenol
    • 108534-47-0
    • FT-0729462
    • CS-0204742
    • Phenol, 4-t-butyldimethylsilyloxy-
    • A848070
    • SY043364
    • J-002162
    • DA-21750
    • MDL: MFCD06200713
    • Inchi: 1S/C12H20O2Si/c1-12(2,3)15(4,5)14-11-8-6-10(13)7-9-11/h6-9,13H,1-5H3
    • InChI Key: KZTVHIZALLBXMO-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 224.1233
  • Monoisotopic Mass: 224.123256411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Color/Form: solid
  • Density: 0.974
  • Melting Point: 60-64 °C (lit.)
  • Boiling Point: 266.4±23.0 °C at 760 mmHg
  • Flash Point: 114.9±22.6 °C
  • Refractive Index: 1.49
  • PSA: 29.46
  • LogP: 3.77620
  • Solubility: Not determined

4-(tert-Butyldimethylsiloxy)phenol Security Information

  • Symbol: GHS05
  • Signal Word:Danger
  • Hazard Statement: H318
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R41
  • Safety Term:S26-39
  • TSCA:No
  • Storage Condition:Store under Nitrogen. Ambient temperatures.

4-(tert-Butyldimethylsiloxy)phenol Pricemore >>

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abcr
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